3,4-Dichloro-2-methylpyridine
Overview
Description
3,4-Dichloro-2-methylpyridine is a chemical compound with the molecular formula C6H5Cl2N . It is used as a starting material in the synthesis of various chemical compounds .
Synthesis Analysis
The synthesis of 3,4-Dichloro-2-methylpyridine involves several steps. One method involves the use of maltol as a starting material. The compound 2-(Chloromethyl)-3,4-dimethoxypyridine hydrochloride (CDP) can be synthesized using maltol. CDP and DMS (dimethyl sulfate) are used in the preparation of pantoprazole sodium (PPS), an antiulcerative drug .Molecular Structure Analysis
The molecular structure of 3,4-Dichloro-2-methylpyridine consists of a pyridine ring substituted at the 3 and 4 positions with chlorine atoms and at the 2 position with a methyl group .Chemical Reactions Analysis
The chemical reactions involving 3,4-Dichloro-2-methylpyridine are complex and varied. For example, it can undergo a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Physical And Chemical Properties Analysis
3,4-Dichloro-2-methylpyridine has a molecular weight of 162.018 g/mol . More detailed physical and chemical properties are not available in the sources.Scientific Research Applications
Chemical Properties
“3,4-Dichloro-2-methylpyridine” is a chemical compound with the CAS Number: 103949-58-2 . It has a molecular weight of 162.02 and its IUPAC name is 3,4-dichloro-2-methylpyridine . It is usually in the form of a powder .
Safety Information
This compound is classified under the GHS05 and GHS07 hazard pictograms . It has several hazard statements including H302, H315, H318, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
Synthesis
One of the methods to synthesize 3,4-Dichloro-2-methylpyridine involves the chlorination of 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine under liquid-phase conditions .
Biomedical Applications
“3,4-Dichloro-2-methylpyridine” is a key structural motif in the synthesis of 1H-Pyrazolo[3,4-b]pyridines . These are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date .
Pharmaceutical Applications
Due to their close similarity with the purine bases adenine and guanine, 1H- and 2H-pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists . They have been used in the synthesis of various pharmaceutical compounds .
Environmental Control
The safety data sheet for “3,4-Dichloro-2-methylpyridine” includes guidelines for controlling environmental exposure . This is crucial in ensuring that the compound does not pose a risk to the environment during its production, storage, and disposal .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest and apoptosis, making it a potential target for cancer treatment .
Mode of Action
Based on the properties of similar compounds, it may interact with its target through the formation of covalent bonds, leading to inhibition of the target’s function .
Biochemical Pathways
If it indeed targets cdk2 like similar compounds, it could affect the cell cycle regulation pathway, leading to cell cycle arrest and apoptosis .
Pharmacokinetics
For instance, AMD473, a sterically hindered platinum complex, showed a biexponential decay in plasma with a rapid distribution half-life (t1/2alpha) of 24 minutes followed by a slow elimination half-life (t1/2beta) of 44 hours .
Result of Action
If it inhibits cdk2 like similar compounds, it could lead to cell cycle arrest and apoptosis, particularly in cancer cells .
properties
IUPAC Name |
3,4-dichloro-2-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2N/c1-4-6(8)5(7)2-3-9-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKTIAZVXWYFNJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30620154 |
Source
|
| Record name | 3,4-Dichloro-2-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30620154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
103949-58-2 |
Source
|
| Record name | 3,4-Dichloro-2-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30620154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dichloro-2-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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